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Compound of Interest

Compound Name: Chlorine pentafluoride

Cat. No.: B1194396 Get Quote

Disclaimer: Chlorine pentafluoride (ClF5) is an extremely hazardous, toxic, and reactive gas.

The synthesis of this compound should only be attempted by highly trained professionals in

specialized laboratory facilities equipped to handle such materials. This document does not

provide a synthesis protocol but aims to inform researchers of its properties and the critical

safety measures required for handling.

Introduction
Chlorine pentafluoride (ClF5) is a highly reactive interhalogen compound first synthesized in

1963.[1][2] It is a colorless gas with a sweet odor and is a powerful oxidizing and fluorinating

agent.[2][3] Its primary interest has been as a candidate for rocket propellants, though its

extreme reactivity and hazardous nature have limited its practical applications.[2][4] The

molecule has a square pyramidal structure.[1][4] Due to its extreme danger, a thorough

understanding of its properties and strict adherence to safety protocols are paramount for any

laboratory-scale work.

General Synthesis Principles
Historically, chlorine pentafluoride was first prepared by reacting chlorine trifluoride (ClF3)

with fluorine gas (F2) at high temperatures and pressures.[1][5] Other methods include the

reaction of metal fluorides, such as potassium tetrafluorochlorate(III) (KClF4), with fluorine gas.

[1][4] In 1981, it was discovered that nickel(II) fluoride (NiF2) can act as a catalyst for the

synthesis.[1][4]
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General Reactions:

ClF3 + F2 → ClF5[4]

Cl2 + 5F2 → 2ClF5[4]

These reactions are highly exothermic and require specialized equipment to control the

extreme conditions and handle the corrosive and toxic reactants and products.

Physicochemical Properties
Chlorine pentafluoride is a gas under standard conditions, with a boiling point of -13.1 °C and

a melting point of -103 °C.[1][4] It is a dense gas, heavier than air, and vapors from liquefied

gas can spread along the ground.[3][6]

Property Value References

Molecular Formula ClF5 [1][4]

Molar Mass 130.445 g/mol [4]

Appearance Colorless gas [4][7]

Odor Sweet [3][4]

Melting Point -103 °C (170 K) [1][4]

Boiling Point -13.1 °C (260.0 K) [1][4]

Density (gas) 4.5 kg/m ³ [4]

Solubility in Water Reacts violently (hydrolyzes) [4][6]

Reactivity and Hazards
Chlorine pentafluoride is a potent oxidizing agent and is dangerously reactive.[2][4]

Reaction with Water: It reacts violently with water, moisture in the air, and even ice at -100°C

to produce corrosive hydrofluoric acid and toxic chlorine gas.[4][6] The reaction is highly

exothermic.[4]
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Reaction with Other Materials: It reacts vigorously or explosively with most materials,

including metals (even platinum and gold), organic compounds, and combustibles like wood,

paper, and oil.[3][4][8] It can ignite flammable materials on contact.[3][4]

Thermal Stability: While physically stable, containers of ClF5 may explode when heated.[3]

[8] Ruptured cylinders can rocket violently.[3][4]

Health and Safety
Chlorine pentafluoride is classified as extremely toxic and corrosive.[2][4]

Health Hazards:

Inhalation: Fatal if inhaled.[3][4] It is a severe irritant to the respiratory tract and can cause

lung damage and toxic pneumonitis.[4]

Skin and Eye Contact: Causes severe and painful burns to the skin, eyes, and mucous

membranes.[4][8] Contact can lead to permanent blindness.[4]

Absorption: May be fatal if absorbed through the skin.[3]

GHS Hazard Classification:

Pictograms: GHS03 (Oxidizing), GHS04 (Compressed Gas), GHS05 (Corrosive), GHS06

(Toxic)[4]

Signal Word: Danger[4]

Hazard Statements: H270 (May cause or intensify fire; oxidizer), H280 (Contains gas under

pressure; may explode if heated), H314 (Causes severe skin burns and eye damage), H330

(Fatal if inhaled)[4][9]

Experimental Safety Protocols
The following sections outline critical safety considerations and are not an exhaustive list. A

comprehensive, site-specific risk assessment must be conducted before any work involving

ClF5.
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Personal Protective Equipment (PPE)
A maximum level of personal protective equipment is mandatory. This includes:

Respiratory Protection: A positive-pressure, self-contained breathing apparatus (SCBA) is

required.[9]

Body Protection: A fully encapsulating, chemical-resistant suit.

Hand Protection: Cryogenic, chemical-resistant gloves.

Eye and Face Protection: A full face shield worn over safety goggles.[10]

Engineering Controls and Handling
Ventilation: All work must be conducted in a specialized, high-performance fume hood or

glovebox designed for highly reactive and corrosive gases.[10]

Inert Atmosphere: Handle under an inert gas like nitrogen or argon to prevent reactions with

atmospheric moisture.[2][10]

Materials: Apparatus must be constructed from compatible materials. Certain fluorinated

polymers and specific metal alloys (e.g., Monel, Nickel) that form a passivating fluoride layer

are required. Glass is not suitable as it can be attacked by interhalogen compounds.[11][12]

Storage: Store in tightly closed containers in a cool, dry, well-ventilated area, away from

combustible materials and water.[8][10] Cylinders should be secured and protected from

sunlight.[9]

Emergency Procedures
Spills and Leaks: Evacuate the area immediately. Leaks should only be addressed by trained

emergency personnel with appropriate PPE. Stop the leak if it is safe to do so.

Fire: Chlorine pentafluoride is not flammable but is a strong oxidizer that can intensify fires.

[3][8] Use appropriate extinguishing media for the surrounding fire, but DO NOT use water

on the material itself.[8] Cool affected containers with water from a safe distance to prevent

rupture.[8]
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First Aid:

Inhalation: Immediately move the person to fresh air and call for emergency medical

attention.[9]

Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes

while removing contaminated clothing.[9] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes.[9] Seek immediate

medical attention.

Diagrams
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Phase 1: Planning & Assessment

Phase 2: Experiment Execution

Phase 3: Emergency Response
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Caption: Workflow for Hazard Mitigation in Handling Chlorine Pentafluoride.
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Primary Hazards
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Caption: GHS Hazard Classifications for Chlorine Pentafluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Chlorine Pentafluoride (ClF5) -
Properties, Hazards, and Safety Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194396#chlorine-pentafluoride-synthesis-in-
laboratory-scale]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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